![molecular formula C10H11N3 B156348 1-Methyl-3-phenyl-1H-pyrazol-5-amine CAS No. 10199-50-5](/img/structure/B156348.png)
1-Methyl-3-phenyl-1H-pyrazol-5-amine
Overview
Description
1-Methyl-3-phenyl-1H-pyrazol-5-amine is a chemical compound with the molecular formula C10H11N3 . It is an aminopyrazole derivative .
Synthesis Analysis
The synthesis of pyrazoles, including 1-Methyl-3-phenyl-1H-pyrazol-5-amine, can be achieved through several methods. One such method involves a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes . Another method involves one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride . It can also react with 6-methyl-4-oxo-4H-benzopyran-3-carboxaldehyde to yield specific products .Molecular Structure Analysis
The molecular structure of 1-Methyl-3-phenyl-1H-pyrazol-5-amine can be represented by the InChI code: 1S/C10H11N3/c1-8-7-10(11)13(12-8)9-5-3-2-4-6-9/h2-7H,11H2,1H3 .Chemical Reactions Analysis
1-Methyl-3-phenyl-1H-pyrazol-5-amine can participate in various chemical reactions. For instance, it can react with 6-methyl-4-oxo-4H-benzopyran-3-carboxaldehyde to yield specific products .Physical And Chemical Properties Analysis
1-Methyl-3-phenyl-1H-pyrazol-5-amine has a molecular weight of 173.2144 . More detailed physical and chemical properties are not available in the search results.Scientific Research Applications
Chemical Structure and Properties
“1-Methyl-3-phenyl-1H-pyrazol-5-amine” has the molecular formula C10H11N3 and a molecular weight of 173.2144 . It’s an important raw material and intermediate used in various fields such as organic synthesis, pharmaceuticals, agrochemicals, and dyestuff .
Use in Pharmaceuticals
This compound is used as an intermediate to prepare nonracemic γ-bicyclic heteroarylpiperazine- and heteroarylpiperidine-substituted prolinylthiazolidines . These are selective and orally active dipeptidylpeptidase 4 inhibitors, which are used as antidiabetic agents .
Use in Organic Synthesis
“1-Methyl-3-phenyl-1H-pyrazol-5-amine” is an important raw material used in organic synthesis . It can be used to synthesize a variety of other compounds, contributing to the development of new materials and chemical products .
Use in Agrochemicals
This compound is also used in the field of agrochemicals . While the specific applications in this field are not detailed in the search results, it’s common for such compounds to be used in the synthesis of pesticides or plant growth regulators .
Use in Dyestuff
In the dyestuff industry, “1-Methyl-3-phenyl-1H-pyrazol-5-amine” is used as a raw material . It could potentially be involved in the synthesis of various dyes, contributing to the creation of new colors and improving the properties of existing ones .
Use in Chemical Reactions
“1-Methyl-3-phenyl-1H-pyrazol-5-amine” reacts with 6-methyl-4-oxo-4H-benzopyran-3-carboxaldehyde to yield 5-(2-hydroxy-5-methylbenzoyl)-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine and 2-methoxy-6-methyl-3-(3-methyl-1-phenylpyrazol-5-ylaminomethylene)chroman-4-one . This showcases its reactivity and potential use in various chemical reactions .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It is known to be used as an intermediate in the synthesis of nonracemic γ-bicyclic heteroarylpiperazine- and heteroarylpiperidine-substituted prolinylthiazolidines . These compounds are selective and orally active dipeptidylpeptidase 4 inhibitors , suggesting that 1-Methyl-3-phenyl-1H-pyrazol-5-amine may interact with similar targets.
Mode of Action
It’s known that the compound’s amine group has significant basicity and nucleophilicity, which allows it to undergo a series of nucleophilic substitution reactions to produce derived pyrazole compounds .
Biochemical Pathways
It is known to react with 6-methyl-4-oxo-4h-benzopyran-3-carboxaldehyde to yield 5-(2-hydroxy-5-methylbenzoyl)-3-methyl-1-phenyl-1h-pyrazolo[3,4-b]pyridine and 2-methoxy-6-methyl-3-(3-methyl-1-phenylpyrazol-5-ylaminomethylene)chroman-4-one . This suggests that it may be involved in the modification of these molecules in biochemical pathways.
Pharmacokinetics
It is known to be a solid at room temperature , suggesting that its bioavailability may be influenced by factors such as solubility and absorption rate.
Result of Action
It is known to be used as an intermediate in the synthesis of compounds with antidiabetic activity , suggesting that it may have similar effects.
Action Environment
It is recommended to be stored in a dark place, sealed in dry conditions, at 2-8°c , suggesting that light, moisture, and temperature may affect its stability.
properties
IUPAC Name |
2-methyl-5-phenylpyrazol-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3/c1-13-10(11)7-9(12-13)8-5-3-2-4-6-8/h2-7H,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCYRMURRLLYLPU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C2=CC=CC=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30333717 | |
Record name | 1-Methyl-3-phenyl-1H-pyrazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30333717 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-3-phenyl-1H-pyrazol-5-amine | |
CAS RN |
10199-50-5 | |
Record name | 1-Methyl-3-phenyl-1H-pyrazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30333717 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Methyl-3-phenyl-1H-pyrazol-5-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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